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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B3416591

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of the (R)-TCO-OH ((R)-trans-cyclooct-4-enol) reagent. A key component in the field of
bioorthogonal chemistry, particularly for its role in the inverse-electron-demand Diels-Alder
(IEDDA) reaction with tetrazines, proper management of this strained alkene is critical for
experimental success and laboratory safety. This guide consolidates available data on its
properties, stability, and handling protocols to ensure its effective and safe use in research and
development.

Chemical and Physical Properties

(R)-TCO-OH is a hydroxyl-functionalized, strained trans-cyclooctene. The inherent ring strain of
the trans-cyclooctene moiety is the driving force for its rapid and specific reactivity with
tetrazine partners. The hydroxyl group provides a versatile handle for further chemical
modifications.
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Property Value Source
Chemical Formula CsH140 [1]
Molecular Weight 126.20 g/mol [1]
Appearance Colorless to light yellow liquid [2]
CAS Number 85081-69-2 [1]

Soluble in DMSO, DMF,
Solubility acetonitrile, and other [1][3]

anhydrous solvents.

-20°C, protected from light and
Storage Temperature ] [1][3]
moisture.

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for the (R)-isomer is not widely available, an SDS for
(E)-Cyclooct-4-enol, a synonym for TCO-OH, provides critical safety information.

GHS Hazard Classification:

o Eye Damage/Irritation: Category 1. Causes serious eye damage.

Hazard Statements:

o H318: Causes serious eye damage.

Precautionary Statements:

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Data:
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Specific LD50 or LC50 values for (R)-TCO-OH are not readily available in the public domain.
However, as with any chemical reagent, direct contact should be avoided, and work should be
conducted in a well-ventilated area, preferably a fume hood. The toxicology of strained alkenes
is an area of ongoing research.[2][4][5][6]

Stability and Storage

The stability of (R)-TCO-OH is a critical consideration for its successful application. The primary
degradation pathway is the isomerization of the reactive trans-isomer to the unreactive cis-
isomer.
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Condition

Stability Profile

Source

Long-term Storage

Store as a solid or in
anhydrous solvent at -20°C,
protected from light. TCO
compounds are not
recommended for long-term

storage due to isomerization.

[3]17]

In Solution (Methanol)

>99% fidelity for both major
and minor diastereomers after
7 days at 25°C.

Aqueous Buffers

Generally stable, but
isomerization can be catalyzed

by certain components.

[8]19]

Presence of Thiols

Isomerization to the cis-isomer
is promoted by thiols. More
strained TCO derivatives are

more susceptible.

[81[10]

Biological Media

Can isomerize in cell culture

media, with a reported half-life
of < 60 minutes in DMEM. This
is often due to the degradation

products of thiamine.

[11]

Serum

A half-life of 5 days has been
reported for a bifunctional TCO

derivative in serum.

[10]

To enhance stability for long-term storage, TCO derivatives can be complexed with silver(l)

nitrate. The active TCO can be liberated from the silver complex by the addition of a salt

solution like NaCl.[12]

Experimental Protocols and Handling
General Handling and Preparation of Solutions
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e Handle (R)-TCO-OH in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses or goggles,
a lab coat, and chemical-resistant gloves.

e Use only high-quality, anhydrous solvents such as DMSO or DMF to prepare stock solutions.
[13]

o To prepare a stock solution, for example, a 10 mM solution, dissolve the appropriate mass of
(R)-TCO-OH in the required volume of anhydrous solvent. Solutions in anhydrous DMSO or
DMF can be stored at -20°C for several weeks.[8][14]

General Protocol for Antibody Conjugation using a TCO-
NHS Ester

This protocol describes the labeling of a primary amine-containing biomolecule, such as an
antibody, with a TCO-NHS ester.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3416591?utm_src=pdf-body
https://www.interchim.fr/ft/M/MRU990.pdf
https://www.benchchem.com/product/b3416591?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Role_of_Trans_Cyclooctene_TCO_in_Bioorthogonal_Conjugation_An_In_depth_Technical_Guide.pdf
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation Reaction Quenching & Purification
1. Buffer Exchange 2. Prepare TCO-NHS Ester Solution 3. Add TCO-NHS to Antibody 4. Incubate 5. Quench Reaction 6. Purify Conjugate
(Amine-free buffer, pH 7.5-8.5) (10 mM in anhydrous DMSO/DMF) (10-20 fold molar excess) (1 hrat RT or 2 hrs on ice) (e.g., 1M Tris-HCI, pH 8.0) (Desalting column/dialysis)

(Unreacted (R)-TCO-OH Wasta

Quench with excess
Tetrazine derivative

Ensure complete reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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